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Compound of Interest

Compound Name: tCFA15

Cat. No.: B1244673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
tCFA15 is a trimethyl cyclohexenonic long chain fatty alcohol that has been identified as a

modulator of Notch signaling.[1][2] It plays a role in promoting the differentiation of neurons,

making it a compound of interest in neuroscience research and drug development.[1][2]

Accurate and consistent preparation of tCFA15 stock solutions is crucial for obtaining reliable

and reproducible experimental results. This document provides a detailed protocol for the

preparation, storage, and handling of tCFA15 stock solutions.

Data Presentation
A summary of the key quantitative data for tCFA15 is presented in the table below for easy

reference.
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Property Value

Molecular Formula C₂₄H₄₄O₂

Molecular Weight 364.60 g/mol

Appearance Light yellow to yellow oil

Solubility DMSO: 130 mg/mL (356.56 mM)

Purity ≥98% (analytical standard)

Storage (Pure Form) -20°C for 3 years

Storage (In Solvent) -80°C for 6 months; -20°C for 1 month

Experimental Protocols
Safety Precautions
Before handling tCFA15, it is essential to review the Safety Data Sheet (SDS). As a standard

laboratory practice, personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves, should be worn at all times. All procedures should be performed in a well-ventilated

area or a chemical fume hood.

Materials and Equipment
tCFA15 (analytical standard)

Dimethyl sulfoxide (DMSO), anhydrous/low moisture, ≥99.7% purity

Sterile, low-protein binding microcentrifuge tubes (e.g., 1.5 mL or 2 mL)

Calibrated micropipettes and sterile tips

Analytical balance

Vortex mixer

Ultrasonic bath (optional, but recommended)
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Refrigerator/Freezer (-20°C and -80°C)

Protocol for Preparing a 100 mM tCFA15 Stock Solution
This protocol describes the preparation of a 100 mM stock solution of tCFA15 in DMSO.

Equilibration: Before opening, allow the vial of tCFA15 to equilibrate to room temperature for

at least 15-20 minutes. This prevents the condensation of moisture, which can affect the

stability and accurate weighing of the compound.

Calculation: Calculate the volume of DMSO required to achieve a 100 mM stock solution.

Formula: Volume (L) = [Mass (g) / Molecular Weight ( g/mol )] / Concentration (mol/L)

Example for 1 mg of tCFA15:

Mass = 0.001 g

Molecular Weight = 364.60 g/mol

Concentration = 0.1 mol/L

Volume (L) = [0.001 g / 364.60 g/mol ] / 0.1 mol/L = 0.000027427 L

Volume (µL) = 27.43 µL

Weighing: Accurately weigh the desired amount of tCFA15 using an analytical balance. For

small quantities, it is often more practical to use the entire contents of a pre-weighed vial and

adjust the solvent volume accordingly.

Dissolution:

Carefully add the calculated volume of anhydrous DMSO to the vial containing the

tCFA15.

Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the oil has dissolved and the solution is

clear.
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If dissolution is difficult, sonicate the vial in an ultrasonic bath for 5-10 minutes.[2] Note

that hygroscopic DMSO can significantly impact solubility; always use newly opened,

anhydrous DMSO.[2]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile, low-protein binding microcentrifuge

tubes.

Clearly label each aliquot with the compound name, concentration, date of preparation,

and your initials.

For long-term storage, store the aliquots at -80°C (stable for up to 6 months).[2] For short-

term storage, -20°C is suitable for up to one month.[2]
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Caption: tCFA15 regulates Notch1 signaling to promote neuronal differentiation.
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Caption: Workflow for preparing a tCFA15 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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